2-(Difluoromethoxy)quinolin-7-ol
Description
2-(Difluoromethoxy)quinolin-7-ol is a chemical compound with the molecular formula C10H7F2NO2 . It has an average mass of 211.165 Da and a monoisotopic mass of 211.044479 Da .
Synthesis Analysis
The synthesis of quinoline derivatives, including 2-(Difluoromethoxy)quinolin-7-ol, has been a subject of interest in the field of industrial and synthetic organic chemistry . Various synthesis protocols have been reported in the literature for the construction of this scaffold . For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner–von Miller, and Conrad–Limpach are well-known classical synthesis protocols used for the construction of the principal quinoline scaffold .Molecular Structure Analysis
The molecular structure of 2-(Difluoromethoxy)quinolin-7-ol consists of a quinoline core with a difluoromethoxy group attached at the 2-position . The quinoline core is a bicyclic compound containing a benzene ring fused with a pyridine ring .Scientific Research Applications
Medicinal Chemistry
Fluorinated quinolines, including 2-(Difluoromethoxy)quinolin-7-ol, have been widely used in medicinal chemistry . They exhibit remarkable biological activity and have found applications in the development of various drugs . For instance, fluoroquinolones, a family of antibiotics, are derived from quinolines .
Antimalarial Drugs
The quinoline skeleton has been used as a basic structure for the development of synthetic antimalarial drugs . Fluoroquine and mefloquine are examples of such drugs .
Antineoplastic Drugs
Quinolines have been used in the development of antineoplastic drugs, which are used in cancer treatment . Brequinar® and its analogs are examples of such drugs .
Heart Disease Treatment
Flosequinan, a drug used for the treatment of heart diseases, is based on the quinoline structure .
Agriculture
A number of fluorinated quinolines have found application in agriculture . They are used as components in various agrochemicals .
Liquid Crystals
Fluorinated quinolines are also used as components for liquid crystals . Their unique properties make them suitable for this application .
Cyanine Dyes
Quinolines form a considerable share in the commercial production of cyanine dyes . These dyes are used in various industries, including textiles and printing .
Green Chemistry
Quinolines have become important compounds in green chemistry . They are used in the development of sustainable chemical processes .
properties
IUPAC Name |
2-(difluoromethoxy)quinolin-7-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2NO2/c11-10(12)15-9-4-2-6-1-3-7(14)5-8(6)13-9/h1-5,10,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJPDZFAVWWBUSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=N2)OC(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20744616 |
Source
|
| Record name | 2-(Difluoromethoxy)quinolin-7(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20744616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethoxy)quinolin-7-ol | |
CAS RN |
1261475-30-2 |
Source
|
| Record name | 2-(Difluoromethoxy)quinolin-7(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20744616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dibenzoyloxy-2-fluorooxolan-2-yl]methyl benzoate](/img/structure/B580519.png)
